Cas no 70404-22-7 (1,3-dimethyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

1,3-Dimethyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a purine derivative with a modified xanthine core, exhibiting potential pharmacological relevance due to its structural similarity to known bioactive compounds. The presence of a 4-methylbenzyl group at the 7-position enhances lipophilicity, potentially improving membrane permeability and bioavailability. Its 1,3-dimethyl substitution pattern may contribute to metabolic stability by reducing susceptibility to demethylation. The compound's rigid heterocyclic framework offers a defined spatial orientation for targeted interactions, making it a candidate for further investigation in medicinal chemistry applications. Its synthetic versatility allows for derivatization at multiple sites, enabling structure-activity relationship studies. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity and structural integrity.
1,3-dimethyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
70404-22-7 structure
Product Name:1,3-dimethyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:70404-22-7
MF:C15H16N4O2
MW:284.313142776489
CID:5362627
Update Time:2025-05-20

1,3-dimethyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-7-(4-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
    • 1,3-dimethyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • Inchi: 1S/C15H16N4O2/c1-10-4-6-11(7-5-10)8-19-9-16-13-12(19)14(20)18(3)15(21)17(13)2/h4-7,9H,8H2,1-3H3
    • InChI Key: WXTCJGIYDSAIAW-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=C(C)C=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1

1,3-dimethyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3259-0266-2μmol
1,3-dimethyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
70404-22-7 90%+
2μl
$85.5 2023-07-05
Life Chemicals
F3259-0266-5μmol
1,3-dimethyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
70404-22-7 90%+
5μl
$94.5 2023-07-05
Life Chemicals
F3259-0266-10μmol
1,3-dimethyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
70404-22-7 90%+
10μl
$103.5 2023-07-05
Life Chemicals
F3259-0266-20μmol
1,3-dimethyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
70404-22-7 90%+
20μl
$118.5 2023-07-05
Life Chemicals
F3259-0266-1mg
1,3-dimethyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
70404-22-7 90%+
1mg
$81.0 2023-07-05
Life Chemicals
F3259-0266-2mg
1,3-dimethyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
70404-22-7 90%+
2mg
$88.5 2023-07-05
Life Chemicals
F3259-0266-3mg
1,3-dimethyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
70404-22-7 90%+
3mg
$94.5 2023-07-05
Life Chemicals
F3259-0266-4mg
1,3-dimethyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
70404-22-7 90%+
4mg
$99.0 2023-07-05
Life Chemicals
F3259-0266-5mg
1,3-dimethyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
70404-22-7 90%+
5mg
$103.5 2023-07-05
Life Chemicals
F3259-0266-10mg
1,3-dimethyl-7-[(4-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione
70404-22-7 90%+
10mg
$118.5 2023-07-05

Additional information on 1,3-dimethyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

1,3-Dimethyl-7-(4-Methylphenyl)methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione: A Comprehensive Overview

1,3-Dimethyl-7-(4-Methylphenyl)methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione (CAS No. 70404-22-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the purine dione class of heterocyclic compounds, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a purine ring system with specific substituents that contribute to its unique chemical and biological properties.

The purine dione core of this compound is a bicyclic structure consisting of two fused rings: a pyrimidine ring and an imidazole ring. The presence of methyl groups at positions 1 and 3, as well as a 4-methylphenylmethyl group at position 7, adds complexity to the molecule and influences its reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of purine-based compounds.

One of the most notable aspects of 1,3-Dimethyl-7-(4-Methylphenyl)methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione is its potential as a lead compound in drug development. Researchers have explored its ability to inhibit specific enzymes and pathways associated with various diseases, including cancer and neurodegenerative disorders. For instance, studies have demonstrated that this compound exhibits selective inhibition of certain kinases, which are key players in cell signaling processes.

Moreover, the tetrahydro nature of this compound suggests that it may possess favorable solubility and permeability characteristics compared to its fully unsaturated counterparts. This attribute is crucial for designing drugs that can effectively cross biological membranes and reach their target sites within the body. Recent advancements in medicinal chemistry have leveraged such properties to develop more efficient drug delivery systems.

The synthesis of 1,3-Dimethyl-7-(4-Methylphenyl)methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process. These methods not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical manufacturing practices.

In terms of biological activity, this compound has shown promise in preclinical models for treating inflammatory diseases. Its anti-inflammatory effects are attributed to its ability to modulate cytokine production and reduce oxidative stress. Emerging research also points to its potential as an antioxidant agent, which could be beneficial in combating age-related diseases.

The structural uniqueness of 1,3-Dimethyl-7-(4-Methylphenyl)methyl-2,3,6,Tetrahydro-H-Purine-Dione makes it a valuable tool for studying molecular recognition and receptor interactions. By understanding how this compound binds to specific targets at the molecular level, scientists can design more potent and selective drugs with fewer side effects.

Looking ahead, the development of analogs based on this compound holds great potential for expanding its therapeutic applications. By modifying the substituents on the purine ring or altering the hydrogenation pattern of the tetrahydro system researchers can explore new avenues for drug innovation.

In conclusion,1,,DimethyI,,(MethyI)tetrahydropurinedione represents a compelling example of how structural diversity in organic compounds can lead to groundbreaking discoveries in medicine. With ongoing research uncovering new insights into its properties and applications this compound continues to be a focal point for scientific exploration.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent